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Compound of Interest

Compound Name: Theaflavin 3

Cat. No.: B8070056 Get Quote

Application Notes and Protocols for Researchers

Theaflavin-3-gallate (TF3G), a prominent polyphenol found in black tea, has garnered

significant attention in oncological research for its potent anti-cancer properties. This document

provides a detailed overview of its application in cancer cell line research, summarizing key

quantitative data, outlining experimental protocols, and visualizing the intricate signaling

pathways it modulates. These notes are intended for researchers, scientists, and professionals

in drug development exploring novel therapeutic avenues in cancer treatment.

Data Presentation: Inhibitory Effects of Theaflavin-3-
gallate on Cancer Cell Lines
Theaflavin-3-gallate and its derivatives have demonstrated significant cytotoxic and growth

inhibitory effects across a panel of human cancer cell lines. The half-maximal inhibitory

concentration (IC50) values, a key measure of a compound's potency, are summarized below.
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Cancer Type Cell Line Compound IC50 (µM) Reference

Ovarian Cancer

A2780/CP70

(cisplatin-

resistant)

Theaflavin-3-

gallate (TF2a)
18.1 [1]

Ovarian Cancer

A2780/CP70

(cisplatin-

resistant)

Theaflavin-3'-

gallate (TF2b)
17.2 [1]

Ovarian Cancer

A2780/CP70

(cisplatin-

resistant)

Theaflavin-3,3'-

digallate (TF3)
23.81 [2]

Ovarian Cancer
IOSE-364

(normal ovarian)

Theaflavin-3,3'-

digallate (TF3)
59.58 [2]

Colorectal

Carcinoma
HCT116

Theaflavin-3-

gallate (TF-3-G)
49.57 ± 0.54 [3][4]

Colorectal

Carcinoma
HCT116

isoneoTheaflavin

-3-gallate

(isoneoTF-3-G)

56.32 ± 0.34 [3][4]

Esophageal

Squamous

Carcinoma

KYSE 510
Theaflavin-3,3'-

digallate
18 [5]

Signaling Pathways Modulated by Theaflavin-3-
gallate
Theaflavin-3-gallate exerts its anti-cancer effects by targeting multiple critical signaling

pathways involved in cell proliferation, survival, and apoptosis.

Apoptosis Induction Pathways
Theaflavin-3-gallate and its derivatives are potent inducers of apoptosis in cancer cells through

both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][6]
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Caption: Intrinsic and extrinsic apoptosis pathways induced by Theaflavin-3-gallate.

Akt/MDM2/p53 Signaling Pathway
In cisplatin-resistant ovarian cancer cells, theaflavin-3,3'-digallate (a related compound) has

been shown to induce apoptosis and G2 cell cycle arrest by modulating the Akt/MDM2/p53

signaling pathway.[2]
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Seed cells in 96-well plate
(e.g., 5.0 x 10³ cells/well)

Incubate for 24h

Treat with Theaflavin-3-gallate
(various concentrations)

Incubate for 48h

Add MTT solution

Incubate for 2h

Dissolve formazan crystals in DMSO

Measure absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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